In-Depth Technical Guide: Discovery and Synthesis of Chmfl-PI3KD-317, a Potent and Selective PI3Kδ Inhibitor
In-Depth Technical Guide: Discovery and Synthesis of Chmfl-PI3KD-317, a Potent and Selective PI3Kδ Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
This whitepaper provides a comprehensive technical overview of the discovery, synthesis, and preclinical characterization of Chmfl-PI3KD-317, a potent and highly selective inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kδ). The document details the structure-activity relationship (SAR) studies that led to its identification, a step-by-step synthesis protocol, and the methodologies for key biochemical and cellular assays. Quantitative data are presented in structured tables for clarity, and key biological pathways and experimental workflows are visualized using diagrams. Chmfl-PI3KD-317 has demonstrated significant potential in preclinical models of B-cell malignancies, such as Acute Myeloid Leukemia (AML), making it a promising candidate for further development.[1]
Introduction
Phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases that play a crucial role in cellular signaling pathways regulating cell growth, proliferation, survival, and motility. The PI3K family is divided into three classes, with Class I being the most implicated in cancer. The Class I PI3Ks are heterodimers composed of a catalytic and a regulatory subunit and are further divided into four isoforms: α, β, γ, and δ. The PI3Kδ isoform is predominantly expressed in hematopoietic cells and is a key component of the B-cell receptor (BCR) signaling pathway.[1] Its critical role in the proliferation and survival of B-cell malignancies has made it an attractive therapeutic target.[1]
Chmfl-PI3KD-317, chemically known as (S)-2-amino-N-(5-(6-chloro-5-(3-methylphenylsulfonamido)pyridin-3-yl)-4-methylthiazol-2-yl)-3-methylbutanamide, emerged from a focused drug discovery program aimed at developing potent and selective PI3Kδ inhibitors.[1] This document serves as a technical guide to its discovery and synthesis.
Discovery of Chmfl-PI3KD-317
The discovery of Chmfl-PI3KD-317 was the result of a systematic structure-activity relationship (SAR) optimization of a novel series of aminothiazole-pyridine containing PI3Kδ inhibitors.[1] The development process focused on enhancing potency against PI3Kδ while maintaining high selectivity over other PI3K isoforms to minimize potential off-target effects.
Lead Optimization and Structure-Activity Relationship (SAR)
The lead optimization process involved iterative chemical modifications of a 2-aminothiazole scaffold. Key regions of the molecule were systematically altered to probe their influence on PI3Kδ inhibition. The SAR exploration focused on three main areas:
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The Sulfonamide Moiety: Various aryl and alkyl sulfonamides were introduced to explore the binding interactions in the corresponding pocket of the enzyme. The 3-methylphenylsulfonamido group was found to be optimal for potency.
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The Pyridine Core: Modifications to the pyridine ring and its substituents were investigated to enhance selectivity and overall inhibitory activity. The chlorine atom at the 6-position of the pyridine ring was identified as a crucial feature.
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The Aminothiazole Side Chain: Different amino acid-derived side chains were appended to the aminothiazole core. The (S)-valine amide was determined to provide the best combination of potency and drug-like properties.
This systematic approach led to the identification of Chmfl-PI3KD-317 as the compound with the most favorable profile.
Caption: Logical workflow of the SAR-driven discovery of Chmfl-PI3KD-317.
Synthesis of Chmfl-PI3KD-317
The synthesis of Chmfl-PI3KD-317 is a multi-step process. The following is a representative synthetic route.
The detailed, step-by-step experimental procedures, including reagent quantities, reaction conditions, and purification methods, would be detailed in the full text of the primary publication. The following is a generalized representation.
Caption: Generalized synthetic workflow for Chmfl-PI3KD-317.
Quantitative Data Summary
The inhibitory activity and cellular effects of Chmfl-PI3KD-317 have been extensively characterized. The following tables summarize the key quantitative data.
Table 1: In Vitro Kinase Inhibitory Activity of Chmfl-PI3KD-317
| Kinase Target | IC50 (nM) |
| PI3Kδ | 6 |
| PI3Kα | 62.6 |
| PI3Kβ | 284 |
| PI3Kγ | 202.7 |
| PIK3C2A | >10000 |
| PIK3C2B | 882.3 |
| VPS34 | 1801.7 |
| PI4KIIIA | 574.1 |
| PI4KIIIB | 300.2 |
Data from MedChemExpress and other sources.[2][3]
Table 2: Cellular Activity of Chmfl-PI3KD-317
| Assay | Cell Line | EC50 / GI50 |
| p-Akt (T308) Inhibition | Raji | 4.3 nM (EC50) |
| Antiproliferation | PF382 | 3.5 ± 0.8 µM (GI50) |
| Antiproliferation | NALM-6 | 4.0 ± 0.9 µM (GI50) |
| Antiproliferation | MV4-11 | 4.8 ± 0.2 µM (GI50) |
| Antiproliferation | MOLM-14 | 3.3 ± 0.2 µM (GI50) |
| Antiproliferation | MOLM-13 | 3.0 ± 0.4 µM (GI50) |
Data from MedChemExpress.[2]
Table 3: In Vivo Pharmacokinetic and Efficacy Data
| Parameter | Species | Value |
| Half-life (T1/2) | Sprague-Dawley Rat | 3.28 h |
| In vivo Efficacy | MOLM-14 Xenograft Mouse Model | Dose-dependent tumor growth inhibition |
Data from MedChemExpress.[2]
Experimental Protocols
Detailed methodologies are crucial for the replication and extension of these findings. The following sections outline the protocols for the key experiments.
ADP-Glo™ Kinase Assay for PI3Kδ Inhibition
This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.
Materials:
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Recombinant human PI3Kδ enzyme
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ADP-Glo™ Kinase Assay Kit (Promega)
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Chmfl-PI3KD-317 (or other test compounds)
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ATP
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Kinase buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)
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White, opaque 384-well plates
Procedure:
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Prepare serial dilutions of Chmfl-PI3KD-317 in DMSO and then dilute in kinase buffer.
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Add 2.5 µL of the diluted compound to the wells of a 384-well plate.
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Add 2.5 µL of PI3Kδ enzyme solution to each well.
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Incubate at room temperature for 15 minutes to allow for compound binding.
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Initiate the kinase reaction by adding 5 µL of ATP solution.
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Incubate at room temperature for 60 minutes.
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Stop the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent.
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Incubate at room temperature for 40 minutes.
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Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
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Incubate at room temperature for 30 minutes.
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Measure luminescence using a plate reader.
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Calculate IC50 values by fitting the data to a dose-response curve.
Caption: Experimental workflow for the ADP-Glo™ kinase assay.
Cellular Inhibition of Akt Phosphorylation (Western Blot)
This protocol is used to determine the effect of Chmfl-PI3KD-317 on the PI3K signaling pathway in a cellular context by measuring the phosphorylation of Akt at Threonine 308.
Materials:
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Raji cells (or other suitable cell line)
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Chmfl-PI3KD-317
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Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
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Primary antibodies: anti-phospho-Akt (Thr308), anti-total Akt
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HRP-conjugated secondary antibody
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Chemiluminescent substrate
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SDS-PAGE gels and Western blot apparatus
Procedure:
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Culture Raji cells to the desired density.
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Treat cells with varying concentrations of Chmfl-PI3KD-317 for a specified time (e.g., 2 hours).
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Harvest the cells and lyse them in ice-cold lysis buffer.
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Determine the protein concentration of the lysates.
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Denature the protein samples and separate them by SDS-PAGE.
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Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
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Incubate the membrane with the primary antibody against phospho-Akt (Thr308) overnight at 4°C.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody.
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Detect the signal using a chemiluminescent substrate and an imaging system.
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Strip the membrane and re-probe with an antibody against total Akt to normalize for protein loading.
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Quantify the band intensities to determine the EC50 value.
Caption: Workflow for Western blot analysis of p-Akt.
In Vivo Antitumor Efficacy in a MOLM-14 Xenograft Model
This protocol describes the evaluation of the in vivo antitumor activity of Chmfl-PI3KD-317 in a mouse model of AML.
Materials:
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Immunodeficient mice (e.g., NOD-SCID or NSG)
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MOLM-14 human AML cell line
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Chmfl-PI3KD-317 formulated for oral administration
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Vehicle control
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Calipers for tumor measurement
Procedure:
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Subcutaneously inject MOLM-14 cells into the flank of the immunodeficient mice.
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Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).
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Randomize the mice into treatment and control groups.
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Administer Chmfl-PI3KD-317 or vehicle control orally, once daily, at the desired dose levels.
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Measure tumor volume with calipers every 2-3 days.
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Monitor the body weight of the mice as an indicator of toxicity.
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At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic studies).
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Plot tumor growth curves to evaluate the efficacy of the treatment.
Signaling Pathway
Chmfl-PI3KD-317 exerts its effects by inhibiting the PI3Kδ signaling pathway, which is a critical driver of B-cell proliferation and survival.
Caption: PI3Kδ signaling pathway and the point of inhibition by Chmfl-PI3KD-317.
Conclusion
Chmfl-PI3KD-317 is a potent and selective PI3Kδ inhibitor discovered through a rigorous SAR-driven medicinal chemistry effort. It effectively inhibits the PI3Kδ signaling pathway in vitro and demonstrates significant antitumor efficacy in preclinical models of AML. The detailed discovery, synthesis, and experimental protocols provided in this technical guide offer a comprehensive resource for researchers in the field of oncology and drug development. The promising preclinical profile of Chmfl-PI3KD-317 warrants further investigation as a potential therapeutic agent for B-cell malignancies.
References
- 1. Discovery of (S)-2-amino-N-(5-(6-chloro-5-(3-methylphenylsulfonamido)pyridin-3-yl)-4-methylthiazol-2-yl)-3-methylbutanamide (CHMFL-PI3KD-317) as a potent and selective phosphoinositide 3-kinase delta (PI3Kδ) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Discovery, Development, and SAR of Aminothiazoles as LIMK Inhibitors with Cellular Anti-Invasive Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
